Cas no 314250-77-6 (2-Cyano-3-(4-methoxyphenyl)-N-(3-nitrophenyl)-2-propenamide)

• Product Name: 2-Cyano-3-(4-methoxyphenyl)-N-(3-nitrophenyl)-2-propenamide
• CAS No: 314250-77-6
• MF: C₁₇H₁₃N₃O₄
• MW: 323.302823781967
• CID: 5446863
• PubChem ID: 869532
• Update Time: 2025-05-26

2-Cyano-3-(4-methoxyphenyl)-N-(3-nitrophenyl)-2-propenamide Chemical and Physical Properties

Names and Identifiers

• EN300-18209352
• (E)-2-cyano-3-(4-methoxyphenyl)-N-(3-nitrophenyl)prop-2-enamide
• 2-cyano-3-(4-methoxyphenyl)-N-(3-nitrophenyl)prop-2-enamide
• STK949568
• 314250-77-6
• (2E)-2-cyano-3-(4-methoxyphenyl)-N-(3-nitrophenyl)prop-2-enamide
• AKOS001019863
• Z56589319
• 2-Cyano-3-(4-methoxyphenyl)-N-(3-nitrophenyl)-2-propenamide

• Inchi： 1S/C17H13N3O4/c1-24-16-7-5-12(6-8-16)9-13(11-18)17(21)19-14-3-2-4-15(10-14)20(22)23/h2-10H,1H3,(H,19,21)
• InChI Key： LQTSPHXSWQDRHM-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC([N+]([O-])=O)=C1)(=O)C(C#N)=CC1=CC=C(OC)C=C1

Computed Properties

• Exact Mass: 323.09060590g/mol
• Monoisotopic Mass: 323.09060590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 108Ų

Experimental Properties

• Density: 1.364±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 581.5±50.0 °C(Predicted)
• pka: 10.09±0.70(Predicted)

Additional information on 2-Cyano-3-(4-methoxyphenyl)-N-(3-nitrophenyl)-2-propenamide

2-Cyano-3-(4-methoxyphenyl)-N-(3-nitrophenyl)-2-propenamide (CAS No. 314250-77-6)

The compound 2-Cyano-3-(4-methoxyphenyl)-N-(3-nitrophenyl)-2-propenamide, identified by the CAS registry number 314250-77-6, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of amides, characterized by the presence of an amide functional group (-CONH-) and a cyano group (-CN). The molecule's structure includes a substituted phenyl group at the 4-methoxy position and a nitrophenyl group at the 3-position, making it a unique derivative with distinct chemical properties.

The synthesis of 2-Cyano-3-(4-methoxyphenyl)-N-(3-nitrophenyl)-2-propenamide involves multi-step organic reactions, including nucleophilic substitutions, condensations, and oxidations. Recent advancements in synthetic chemistry have enabled the efficient preparation of this compound with high purity, leveraging catalytic systems and green chemistry principles. The molecule's stability under various reaction conditions has been extensively studied, revealing its robustness in both acidic and basic environments.

One of the most promising applications of this compound lies in its potential as an intermediate in drug design. The presence of the cyano group and nitrophenyl substituent imparts unique electronic properties, making it a valuable candidate for exploring biological activities such as anti-inflammatory, antifungal, and anticancer effects. Recent studies have demonstrated its ability to inhibit certain enzymes associated with neurodegenerative diseases, highlighting its potential in therapeutic development.

In addition to its pharmacological applications, 2-Cyano-3-(4-methoxyphenyl)-N-(3-nitrophenyl)-2-propenamide has shown promise in materials science. Its ability to form stable coordination complexes with metal ions has led to investigations into its use in catalysis and sensor technologies. Researchers have also explored its role in polymer chemistry, where it serves as a building block for constructing functional polymers with tailored properties.

The environmental impact of this compound has been a subject of recent scrutiny. Studies indicate that it exhibits low toxicity towards aquatic organisms under standard testing conditions. However, further research is required to fully understand its biodegradation pathways and long-term ecological effects.

In conclusion, 2-Cyano-3-(4-methoxyphenyl)-N-(3-nitrophenyl)-2-propenamide (CAS No. 314250-77-6) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and favorable properties make it an attractive target for both academic research and industrial development. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play a significant role in advancing modern chemistry and medicine.